Cas no 61862-91-7 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-)

Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- structure
61862-91-7 structure
Product Name:Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
CAS No:61862-91-7
MF:C13H17N3O4
MW:279.291783094406
CID:464196
PubChem ID:12288374
Update Time:2025-04-19

Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
    • 1-butyl-7,8-dinitro-3,4-dihydro-2H-quinoline
    • 61862-91-7
    • DTXSID90484698
    • Inchi: 1S/C13H17N3O4/c1-2-3-8-14-9-4-5-10-6-7-11(15(17)18)13(12(10)14)16(19)20/h6-7H,2-5,8-9H2,1H3
    • InChI Key: DZNJCJIHORSKTG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2CCCN(CCCC)C=21)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 279.12201
  • Monoisotopic Mass: 279.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 89.52
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